Cas no 91114-18-0 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-oxidopyridin-1-ium,chloride
- G41PJ47D1I
- 2-Methylpyridine-1-oxide
- NSC18253
- Pyridine, 2-methyl-, 1-oxide
- 51279-53-9
- AKOS000278199
- J31.405F
- A23894
- E70334
- W-100254
- F0001-2244
- 2-Picoline N-oxide
- NSC 18253
- 2-picoline-1-oxide
- 2-Picoline 1-oxide
- 2-Picoline-N-oxide
- STR07187
- EN300-7394809
- .alpha.-Picoline N-oxide
- P0418
- NCGC00248644-01
- 2-Methyl-pyridine 1-oxide
- InChI=1/C6H7NO/c1-6-4-2-3-5-7(6)8/h2-5H,1H
- 2-Methylpyridine N-oxide
- CHEMBL3186013
- Picoline, 1-oxide
- Methylpyridine 1-oxide
- 2-methylpyridine-N-oxide
- 2-methylpyridin-1-ium-1-olate
- Picoline N-oxide
- 2-Picoline, 1-oxide
- AI3-24502
- NS00039524
- 2-methyl-pyridine-N-oxide
- CHEBI:35578
- FT-0622195
- AC-907/25014127
- alpha-Picoline N-oxide
- Pyridine, methyl-, 1-oxide
- alpha-Picoline 1-oxide
- SY019993
- SCHEMBL342857
- 2-methyl pyridine N-oxide
- UNII-G41PJ47D1I
- 2-picolyl-n-oxide
- picoline 1-oxide
- MFCD00006199
- EINECS 213-230-3
- CFZKDDTWZYUZKS-UHFFFAOYSA-N
- N-DODECYLISOTHIOURONIUMCHLORIDE
- .alpha.-Picoline 1-oxide
- Q27116520
- 2-Methylpyridine 1-oxide
- NSC-18253
- 2-Methylpyridine N-oxide, >=96%
- 1-OXYLATO-2-METHYLPYRIDINIUM
- pyridin-2-ylmethyl-n-oxide
- 91114-18-0
- 2-methyl-1-oxidopyridin-1-ium
- 931-19-1
- STL280361
- DB-356274
- DB-000168
-
-
- Inchi: 1S/C6H7NO/c1-6-4-2-3-5-7(6)8/h2-5H,1H3
- InChI Key: CFZKDDTWZYUZKS-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC=CC=1C
Computed Properties
- Exact Mass: 144.022
- Monoisotopic Mass: 144.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 74.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.5A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.099
- Boiling Point: 199.4°C at 760 mmHg
- Flash Point: 101.4°C
- Refractive Index: 1.548
Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
91114-18-0 ( ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk